N-benzyl-N-methyl-2-phenylbutanamide

• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol
• IUPAC Name: N-benzyl-N-methyl-2-phenylbutanamide
• InChI: InChI=1S/C18H21NO/c1-3-17(16-12-8-5-9-13-16)18(20)19(2)14-15-10-6-4-7-11-15/h4-13,17H,3,14H2,1-2H3
• InChI Key: YKWVWZYYCXNLEL-UHFFFAOYSA-N
• SMILES: CCC(C1=CC=CC=C1)C(=O)N(C)CC2=CC=CC=C2

Description

N-benzyl-N-methyl-2-phenylbutanamide, also known as N-phenylacetyl-N-methylalaninamide, is a chemical compound that belongs to the class of amides. It is a white crystalline powder that is used in scientific research for its various properties. This compound has gained significant attention due to its potential use in the development of drugs for various diseases.

Mechanism of Action

The mechanism of action of N-benzyl-N-methyl-2-phenylbutanamide involves the inhibition of the growth of cancer cells. It has been found to induce apoptosis, which is the programmed cell death of cancer cells. This compound also inhibits the migration and invasion of cancer cells, which prevents the spread of cancer to other parts of the body.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-2-phenylbutanamide has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) in cancer cells, which prevents oxidative stress and damage to DNA. This compound also inhibits the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in the degradation of extracellular matrix proteins. This prevents the invasion and metastasis of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N-methyl-2-phenylbutanamide in lab experiments include its ability to inhibit the growth of cancer cells and induce apoptosis. This compound is also relatively easy to synthesize and purify, which makes it a cost-effective option for drug development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are many future directions for the use of N-benzyl-N-methyl-2-phenylbutanamide in drug development. One potential application is in the development of drugs for the treatment of cancer. This compound has shown promising results in preclinical studies and may be a viable option for the treatment of various types of cancer. Another potential application is in the development of drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease. This compound has been found to have neuroprotective effects and may be useful in the prevention and treatment of these diseases.

Synthesis Methods

The synthesis of N-benzyl-N-methyl-2-phenylbutanamide involves the reaction between benzylamine and N-methyl-2-phenylbutyramide in the presence of a catalyst. The reaction results in the formation of N-benzyl-N-methyl-2-phenylbutanamide as a white crystalline powder. The purity of the compound can be increased by recrystallization.

Scientific Research Applications

N-benzyl-N-methyl-2-phenylbutanamide has been extensively studied for its potential use in the development of drugs. It has been found to have various properties that make it a promising candidate for drug development. One of the most significant properties of this compound is its ability to inhibit the growth of cancer cells. It has been shown to be effective against various types of cancer, including breast cancer, lung cancer, and prostate cancer.